![molecular formula C16H24N2O2 B249318 3-(azepan-1-yl)-N-(2-methoxyphenyl)propanamide](/img/structure/B249318.png)
3-(azepan-1-yl)-N-(2-methoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Azepan-1-yl)-N-(2-methoxyphenyl)propanamide, also known as AZP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic properties. AZP belongs to the class of compounds known as N-substituted benzamides and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 3-(azepan-1-yl)-N-(2-methoxyphenyl)propanamide is still not fully understood. However, it is believed that the compound acts as a sigma-1 receptor agonist, which leads to the modulation of various neurotransmitter systems in the brain. This modulation is thought to be responsible for the compound's anticonvulsant, analgesic, and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant effects. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. This suggests that this compound may have neuroprotective properties. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(azepan-1-yl)-N-(2-methoxyphenyl)propanamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound is its potential toxicity. Studies have shown that this compound can cause liver damage and other adverse effects in high doses. Therefore, careful dosing and monitoring are necessary when using this compound in lab experiments.
Future Directions
There are several future directions for research on 3-(azepan-1-yl)-N-(2-methoxyphenyl)propanamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of interest is the development of new sigma-1 receptor agonists with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.
Synthesis Methods
The synthesis of 3-(azepan-1-yl)-N-(2-methoxyphenyl)propanamide involves the reaction of 2-methoxybenzoic acid with 1-azepanamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with propanoyl chloride to obtain the final product, this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
3-(azepan-1-yl)-N-(2-methoxyphenyl)propanamide has been studied extensively for its potential therapeutic properties. It has been shown to have anticonvulsant, analgesic, and anxiolytic effects in animal models. This compound has also been studied for its potential use in the treatment of depression, schizophrenia, and Alzheimer's disease. The compound has been shown to have a high affinity for the sigma-1 receptor, which is involved in the regulation of neurotransmitter release and neuronal excitability. This makes this compound a promising candidate for further research in the field of neuropharmacology.
properties
Molecular Formula |
C16H24N2O2 |
---|---|
Molecular Weight |
276.37 g/mol |
IUPAC Name |
3-(azepan-1-yl)-N-(2-methoxyphenyl)propanamide |
InChI |
InChI=1S/C16H24N2O2/c1-20-15-9-5-4-8-14(15)17-16(19)10-13-18-11-6-2-3-7-12-18/h4-5,8-9H,2-3,6-7,10-13H2,1H3,(H,17,19) |
InChI Key |
HZVIOVKMNNTTGS-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1NC(=O)CCN2CCCCCC2 |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CCN2CCCCCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.